(2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: (2-bromophenyl)-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C17H23BrN2O2S/c18-16-5-2-1-4-15(16)17(21)20-6-3-11-23-13-14(20)12-19-7-9-22-10-8-19/h1-2,4-5,14H,3,6-13H2
• InChI Key: KZYVGSBYFNBLQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CSC1)CN2CCOCC2)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C17H23BrN2O2S
• Molecular Weight: 399.3 g/mol

Description

(2-Bromophenyl)(3-(morpholinomethyl)-1,4-thiazepan-4-yl)methanone is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antioxidant Properties

The antioxidant properties of bromophenols, including derivatives similar to the targeted compound, have been extensively studied. These studies reveal that bromophenols can effectively scavenge free radicals, suggesting their potential as natural antioxidants. For instance, bromophenols synthesized from various bromination and demethylation reactions showed significant in vitro antioxidant activities, comparable to those of standard antioxidant compounds like butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT) (Çetinkaya et al., 2012). Similarly, another study demonstrated the effective antioxidant power of synthesized bromophenols, further emphasizing their potential application in combating oxidative stress (Balaydın et al., 2010).

Antitumor Activity

The antitumor activity of compounds with morpholino and bromophenyl groups has been identified, suggesting potential applications in cancer treatment. A specific study reported the synthesis of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, which showed distinct inhibition on the proliferation of various cancer cell lines, highlighting its potential as a cancer therapeutic agent (Tang & Fu, 2018).

Imaging Agents for Parkinson's Disease

Research on imaging agents for Parkinson's disease has led to the synthesis of compounds containing morpholino groups. Specifically, a study on the synthesis of HG-10-102-01, a compound containing a morpholino group, aimed at imaging LRRK2 enzyme in Parkinson's disease, demonstrates the role of such compounds in developing diagnostic tools for neurodegenerative diseases (Wang et al., 2017).

Antimicrobial and Antiviral Activity

Substituted benzimidazoles, including those with bromophenyl groups, have been synthesized and evaluated for their antimicrobial and antiviral potential. Although not all synthesized compounds were effective against bacterial strains, some demonstrated activity against fungal strains and viruses, suggesting their utility in developing new antimicrobial and antiviral agents (Sharma et al., 2009).